Cas no 1822976-81-7 (Methyl 3-amino-3-(3-aminophenyl)butanoate)

• Product Name: Methyl 3-amino-3-(3-aminophenyl)butanoate
• CAS No: 1822976-81-7
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5972515
• PubChem ID: 165898709
• Update Time: 2025-10-31

Methyl 3-amino-3-(3-aminophenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-3-(3-aminophenyl)butanoate
• 1822976-81-7
• EN300-6190040
• Methyl 3-amino-3-(3-aminophenyl)butanoate

• Inchi： 1S/C11H16N2O2/c1-11(13,7-10(14)15-2)8-4-3-5-9(12)6-8/h3-6H,7,12-13H2,1-2H3
• InChI Key： OZEIANYGTSHEOP-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C)(C1C=CC=C(C=1)N)N)=O

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 78.3Ų

Additional information on Methyl 3-amino-3-(3-aminophenyl)butanoate

Comprehensive Analysis of Methyl 3-amino-3-(3-aminophenyl)butanoate (CAS No. 1822976-81-7): Properties, Applications, and Industry Insights

Methyl 3-amino-3-(3-aminophenyl)butanoate (CAS No. 1822976-81-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. This ester derivative, featuring dual amino functional groups, exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its potential in designing small-molecule inhibitors and bioconjugation applications, aligning with the growing demand for precision therapeutics and sustainable crop protection solutions.

The compound’s 3-(3-aminophenyl) moiety contributes to its aromatic interactions, a property increasingly explored in drug discovery for targeting protein-protein interactions. Researchers are investigating its role in kinase inhibitor development, a hot topic in oncology research. Meanwhile, its ester group (methyl butanoate) enhances solubility, addressing formulation challenges—a key concern in bioavailability optimization discussions among medicinal chemists.

From a synthetic perspective, Methyl 3-amino-3-(3-aminophenyl)butanoate serves as a multifunctional building block. Its dual amine groups enable divergent derivatization, supporting combinatorial chemistry approaches. This aligns with industry trends toward fragment-based drug design (FBDD), where modular compounds accelerate lead optimization. Notably, its benzylic amino position allows selective modifications, a feature highlighted in recent chemoenzymatic synthesis studies.

Environmental and regulatory factors further elevate interest in this compound. Its potential for green chemistry applications stems from the possibility of catalytic amination routes, reducing waste generation. Analytical methods like HPLC-MS and NMR are critical for quality control, reflecting the broader emphasis on process analytical technology (PAT) in API manufacturing. These aspects resonate with searches for sustainable synthetic pathways and ICH Q3D compliance in pharmaceutical forums.

Market projections indicate growing demand for such high-value intermediates, particularly in contract research organizations (CROs) servicing niche therapeutic areas. The compound’s structure-activity relationship (SAR) potential makes it relevant to AI-driven molecular modeling initiatives—a trending intersection of computational chemistry and experimental validation. Patent analyses reveal its inclusion in proteolysis-targeting chimera (PROTAC) architectures, underscoring its role in next-generation targeted protein degradation strategies.

Handling Methyl 3-amino-3-(3-aminophenyl)butanoate requires standard laboratory safety protocols, with particular attention to amine group stability under storage conditions. Technical literature emphasizes inert atmosphere protection during scale-up, addressing common queries about oxygen-sensitive intermediates. These operational considerations are crucial for GMP-compliant production, a frequent search topic among process chemists.

Future research directions may explore its metabolite profiling in biological systems or its utility in covalent inhibitor design—areas gaining traction in personalized medicine development. As the industry shifts toward continuous manufacturing, the compound’s synthetic adaptability positions it as a candidate for flow chemistry applications, another rapidly growing field in organic synthesis.